Cas no 23346-24-9 (4-Nitrotoluene-α,α,α-d3)

• Product Name: 4-Nitrotoluene-α,α,α-d3
• CAS No: 23346-24-9
• MF: C₇H₇NO₂
• MW: 140.154466867447
• MDL: MFCD08705039
• CID: 284487
• PubChem ID: 186079
• Update Time: 2025-04-19

4-Nitrotoluene-α,α,α-d3 Chemical and Physical Properties

Names and Identifiers

• 1-(2h3)methyl-4-nitrobenzene
• 1-nitro-4-trideuteriomethyl-benzene
• 4-Trideuteriomethyl-nitrobenzol
• A15433
• AC1L4I3A
• AR-1A9695
• KST-1B2452
• 1-nitro-4-(trideuteriomethyl)benzene
• Benzene, 1-(methyl-d3)-4-nitro-
• 4-NITROTOLUENE-A,A,A-D3
• 1-(~2~H_3_)Methyl-4-nitrobenzene
• Toluene-alpha,alpha,alpha-d3, p-nitro-
• 4-NITROTOLUENE-ALPHA,ALPHA,ALPHA-D3
• D99637
• 23346-24-9
• 4-Nitrotoluene-?,?,?-d3
• DTXSID30946008
• SCHEMBL13138667
• EN300-743371
• 4-Nitrotoluene-α,α,α-d3

• MDL： MFCD08705039
• Inchi： 1S/C7H7NO2/c1-6-2-4-7(5-3-6)8(9)10/h2-5H,1H3/i1D3
• InChI Key： ZPTVNYMJQHSSEA-FIBGUPNXSA-N
• SMILES： [O-][N+](C1C=CC(C([2H])([2H])[2H])=CC=1)=O

Computed Properties

• Exact Mass: 140.066508704g/mol
• Monoisotopic Mass: 140.066508704g/mol
• Isotope Atom Count: 3
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 45.8